Cardinalin 3
Overview
Description
Cardinalin 3 is a natural product found in Cortinarius cardinalis with data available.
Scientific Research Applications
Biomimetic Synthesis and Structural Studies
Research into the biomimetic synthesis of Cardinalin 3 has revealed intriguing insights. Sperry et al. (2009) focused on the enantioselective synthesis of ventiloquinone L, a monomeric pyranonaphthoquinone, which is a precursor to Cardinalin 3. Despite achieving success in synthesizing the monomer, they encountered challenges in its biomimetic homodimerisation to Cardinalin 3, prompting a discussion on the nature of this unusual sequence and the synthesis of a regioisomer of Cardinalin 3 (Sperry et al., 2009).
properties
Product Name |
Cardinalin 3 |
|---|---|
Molecular Formula |
C32H30O10 |
Molecular Weight |
574.6 g/mol |
IUPAC Name |
(1R,3S)-9-hydroxy-8-[(1R,3S)-9-hydroxy-7-methoxy-1,3-dimethyl-5,10-dioxo-3,4-dihydro-1H-benzo[g]isochromen-8-yl]-7-methoxy-1,3-dimethyl-3,4-dihydro-1H-benzo[g]isochromene-5,10-dione |
InChI |
InChI=1S/C32H30O10/c1-11-7-15-21(13(3)41-11)29(35)23-17(27(15)33)9-19(39-5)25(31(23)37)26-20(40-6)10-18-24(32(26)38)30(36)22-14(4)42-12(2)8-16(22)28(18)34/h9-14,37-38H,7-8H2,1-6H3/t11-,12-,13+,14+/m0/s1 |
InChI Key |
NWOHVVUZLAHFIK-IGQOVBAYSA-N |
Isomeric SMILES |
C[C@H]1CC2=C([C@H](O1)C)C(=O)C3=C(C(=C(C=C3C2=O)OC)C4=C(C=C5C(=C4O)C(=O)C6=C(C5=O)C[C@@H](O[C@@H]6C)C)OC)O |
Canonical SMILES |
CC1CC2=C(C(O1)C)C(=O)C3=C(C(=C(C=C3C2=O)OC)C4=C(C=C5C(=C4O)C(=O)C6=C(C5=O)CC(OC6C)C)OC)O |
synonyms |
cardinalin 3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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